Cas no 1285578-41-7 (3-(4-ethylphenyl)-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(4-ethylphenyl)-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 1285578-41-7
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 6505952
• Update Time: 2025-10-29

3-(4-ethylphenyl)-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide
• (E)-3-(4-ethylphenyl)-N-(4-methoxybenzylidene)-1H-pyrazole-5-carbohydrazide
• 3-(4-ethylphenyl)-N'-[(E)-(4-methoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(4-ethylphenyl)-, (2E)-2-[(4-methoxyphenyl)methylene]hydrazide

• Inchi： 1S/C20H20N4O2/c1-3-14-4-8-16(9-5-14)18-12-19(23-22-18)20(25)24-21-13-15-6-10-17(26-2)11-7-15/h4-13H,3H2,1-2H3,(H,22,23)(H,24,25)/b21-13+
• InChI Key： SKBWZXJFHSCHGG-FYJGNVAPSA-N
• SMILES： N1C(C2=CC=C(CC)C=C2)=CC(C(N/N=C/C2=CC=C(OC)C=C2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-ethylphenyl)-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide

3-(4-Ethylphenyl)-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview

3-(4-Ethylphenyl)-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide, identified by the CAS number 1285578-41-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its intricate molecular structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its unique properties, making it a subject of extensive research.

The molecular structure of 3-(4-Ethylphenyl)-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide is characterized by a pyrazole ring, which serves as a central scaffold. The pyrazole moiety is connected to a hydrazone group, which further links to a substituted phenyl group. The presence of electron-donating groups, such as the methoxy and ethyl substituents, plays a crucial role in modulating the electronic properties of the molecule. These features make it an attractive candidate for various chemical reactions and biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed a variety of methodologies, including condensation reactions and coupling strategies, to construct the complex molecular architecture of CAS No 1285578-41-7. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product.

The biological activity of 3-(4-Ethylphenyl)-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide has been extensively investigated in recent years. Studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in preclinical models. Additionally, this compound has shown selective inhibitory effects on certain enzymes, suggesting its potential role in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

In terms of material science applications, the compound's ability to form stable coordination complexes with metal ions has been explored. These complexes exhibit unique optical and electronic properties, making them suitable for applications in sensors and optoelectronic devices. Furthermore, the compound's stability under various environmental conditions makes it a viable candidate for use in high-performance materials.

The structural versatility of CAS No 1285578-41-7 has also been leveraged in the development of new drug delivery systems. Researchers have incorporated this compound into nanocarriers, enhancing their targeting efficiency and drug-loading capacity. Such innovations highlight the compound's potential to revolutionize therapeutic strategies in the near future.

In conclusion, 3-(4-Ethylphenyl)-N'-(1E)-(4-methoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide, with its unique chemical structure and diverse functional groups, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from pharmacology to materials science, underscoring its significance as a versatile chemical entity. As ongoing studies unravel more about its properties and potential uses, this compound is poised to make substantial contributions to both academic and industrial advancements.